2-[(5-Bromo-4-pyrimidinyl)amino]-1-butanol

• Molecular Formula: C8H12BrN3O
• Molecular Weight: 246.10 g/mol
• IUPAC Name: 2-[(5-bromopyrimidin-4-yl)amino]butan-1-ol
• InChI: InChI=1S/C8H12BrN3O/c1-2-6(4-13)12-8-7(9)3-10-5-11-8/h3,5-6,13H,2,4H2,1H3,(H,10,11,12)
• InChI Key: WALYWZNDYDKQEQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC1=NC=NC=C1Br

Description

2-[(5-Bromo-4-pyrimidinyl)amino]-1-butanol is a useful research compound. Its molecular formula is C8H12BrN3O and its molecular weight is 246.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(4-Pyrimidinylamino)-1-butanol (4.2 g) was dissolved in acetic acid (42 mL), and bromine (1.5 mL) was added dropwise at a normal temperature. After stirred for 1 day at the same temperature, the solution was neutralized with a 5N aqueous sodium hydroxide solution and extracted with ethyl acetate, and the solvent was evaporated. The resulting residue was purified by silica gel column chromatography (ethyl acetate:n-hexane=1.1) to give the title compound (4.4 g) as white crystals.